1-((2,4-Dibromophenyl)sulfonyl)-4-(3,4-dimethylphenyl)piperazine
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Description
1-((2,4-Dibromophenyl)sulfonyl)-4-(3,4-dimethylphenyl)piperazine is a useful research compound. Its molecular formula is C18H20Br2N2O2S and its molecular weight is 488.24. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmaceutical Intermediates
- Synthesis Processes : The synthesis of related piperazine compounds, such as 1-(2,3-dichlorophenyl)piperazine, involves a complex process including alkylation, acidulation, reduction of nitro group, diazotization, substitution, and hydrolysis. These methods yield compounds that serve as pharmaceutical intermediates (Quan, 2006).
Bioactivity and Therapeutic Potential
- Bioactivity Potential : Piperazine derivatives have shown significant bioactivity potential. For instance, 2-furoic piperazide derivatives exhibit inhibitory potential against α-glucosidase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes. This indicates their potential utility in treating diseases like type 2 diabetes and Alzheimer's (Abbasi et al., 2018).
Chemical and Structural Analysis
- Structural Analysis : Studies on the structure and properties of piperazine compounds, such as 1-(2,3-Dichlorophenyl)piperazine, have been conducted using techniques like IR and 1HNMR. These analyses provide insight into the chemical nature and potential applications of these compounds (Li Ning-wei, 2005).
Medicinal Chemistry Applications
- Drug Development : Piperazine-based compounds play a significant role in medicinal chemistry. For example, 1-[2-[(1S)-(3-dimethylaminopropionyl)amino-2-methylpropyl]-4-methylphenyl]-4-[(2R)-methyl-3-(4-chlorophenyl)-propionyl]piperazine is a melanocortin-4 receptor antagonist with potential applications in treating cachexia (Chen et al., 2007).
Molecular Interactions and Reactions
- Molecular Interactions : Studies on piperazine derivatives, such as 1,4-dimethylpiperazine, reveal detailed interactions at the molecular level, including hydrogen bonding and van der Waals interactions. These findings are crucial for understanding the reactivity and potential applications of these compounds (Dega-Szafran et al., 2006).
Properties
IUPAC Name |
1-(2,4-dibromophenyl)sulfonyl-4-(3,4-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Br2N2O2S/c1-13-3-5-16(11-14(13)2)21-7-9-22(10-8-21)25(23,24)18-6-4-15(19)12-17(18)20/h3-6,11-12H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OROPLCYUPHELRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3)Br)Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Br2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.